molecular formula C19H14Cl2OS B8594743 4H-Thiopyran-4-one, 3,5-bis[(4-chlorophenyl)methylene]tetrahydro- CAS No. 61448-78-0

4H-Thiopyran-4-one, 3,5-bis[(4-chlorophenyl)methylene]tetrahydro-

Cat. No.: B8594743
CAS No.: 61448-78-0
M. Wt: 361.3 g/mol
InChI Key: NUUZUMOYGRIQFX-UHFFFAOYSA-N
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Description

4H-Thiopyran-4-one, 3,5-bis[(4-chlorophenyl)methylene]tetrahydro- is a useful research compound. Its molecular formula is C19H14Cl2OS and its molecular weight is 361.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4H-Thiopyran-4-one, 3,5-bis[(4-chlorophenyl)methylene]tetrahydro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4H-Thiopyran-4-one, 3,5-bis[(4-chlorophenyl)methylene]tetrahydro- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

61448-78-0

Molecular Formula

C19H14Cl2OS

Molecular Weight

361.3 g/mol

IUPAC Name

3,5-bis[(4-chlorophenyl)methylidene]thian-4-one

InChI

InChI=1S/C19H14Cl2OS/c20-17-5-1-13(2-6-17)9-15-11-23-12-16(19(15)22)10-14-3-7-18(21)8-4-14/h1-10H,11-12H2

InChI Key

NUUZUMOYGRIQFX-UHFFFAOYSA-N

Canonical SMILES

C1C(=CC2=CC=C(C=C2)Cl)C(=O)C(=CC3=CC=C(C=C3)Cl)CS1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of tetrahydro-4H-thiopyran-4-one (10.0 g, 0.086 mole) and 4-chlorobenzaldehyde (24.0 g, 0.172 mole) in 60 ml ethanol is treated with 6 ml of concentrated HCl and heated at reflux temperature for 2 hours. Upon cooling, 10 g of product is collected. Concentration of the mother liquor and washings to the original volume and adding additional concentrated HCl (4 ml) gives another 12 g of product. The combined crude material, recrystallized from CHCl3 /EtOH gives 15 g of product, m.p. 163°-165°.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
24 g
Type
reactant
Reaction Step One
Name
Quantity
6 mL
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One

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